Cas no 1817735-45-7 (Carboxy-PEG2-sulfonic acid)

Carboxy-PEG2-sulfonic acid is a bifunctional PEG derivative featuring a carboxylic acid and a sulfonic acid group, linked by a short ethylene glycol spacer. This compound combines the water-solubility and biocompatibility of PEG with the reactivity of both acid functionalities, making it useful for conjugation and modification in aqueous environments. The sulfonic acid group enhances solubility in polar solvents, while the carboxylic acid allows for further functionalization via amide or ester formation. Its compact PEG2 spacer minimizes steric hindrance, facilitating efficient bioconjugation. This reagent is particularly valuable in bioconjugation, surface modification, and the synthesis of hydrophilic linkers for drug delivery or biomaterial applications.

Carboxy-PEG2-sulfonic acid structure

Product Name:Carboxy-PEG2-sulfonic acid

CAS No:1817735-45-7

MF:C₇H₁₄O₇S

MW:242.246861934662

CID:3045609

PubChem ID:102514829

Update Time:2025-10-24

Carboxy-PEG2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- Carboxy-PEG2-sulfonic acid
- Propanoic acid, 3-[2-(2-sulfoethoxy)ethoxy]-
- 3-(2-(2-sulfoethoxy)ethoxy)propanoic acid
- DA-71935
- CS-0115068
- C70434
- BP-22881
- 1817735-45-7
- 3-[2-(2-sulfoethoxy)ethoxy]propanoic acid
- HY-140167
- CARBOXY-PEG2-SULFONICACID
- AKOS040741501
- Inchi： 1S/C7H14O7S/c8-7(9)1-2-13-3-4-14-5-6-15(10,11)12/h1-6H2,(H,8,9)(H,10,11,12)
- InChI Key： BLCMYFITHZNSPX-UHFFFAOYSA-N
- SMILES： C(O)(=O)CCOCCOCCS(O)(=O)=O

Computed Properties

Exact Mass: 242.04602395g/mol
Monoisotopic Mass: 242.04602395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 9
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 119Å²

Carboxy-PEG2-sulfonic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22881-1g	Carboxy-PEG2-sulfonic acid	1817735-45-7	98%	1g	18525CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22881-250mg	Carboxy-PEG2-sulfonic acid	1817735-45-7	98%	250mg	7410CNY	2021-05-07
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Chemenu	CM339628-1g	Carboxy-PEG2-sulfonic acid	1817735-45-7	95%+	1g	$***	2023-03-30
TRC	C183843-5mg	Carboxy-PEG2-sulfonic Acid	1817735-45-7		5mg	$ 70.00	2022-06-06